2-Bromo-5-fluoro-4-methylbenzonitrile
Overview
Description
2-Bromo-5-fluoro-4-methylbenzonitrile is a chemical compound with the molecular formula C8H5BrFN . It is a solid substance at room temperature .
Molecular Structure Analysis
The molecular structure of 2-Bromo-5-fluoro-4-methylbenzonitrile consists of a benzene ring substituted with a bromine atom, a fluorine atom, and a methyl group attached to a nitrile group . The InChI code for this compound is 1S/C8H5BrFN/c1-5-2-7(9)6(4-11)3-8(5)10/h2-3H,1H3 .Physical And Chemical Properties Analysis
2-Bromo-5-fluoro-4-methylbenzonitrile is a solid at room temperature . It has a molecular weight of 214.04 .Scientific Research Applications
Organic Synthesis
2-Bromo-5-fluoro-4-methylbenzonitrile: is a versatile compound in organic synthesis. It serves as a building block for the construction of complex molecules due to the presence of reactive bromo and nitrile groups. These groups can undergo various substitution reactions, allowing for the introduction of different functional groups. This compound is particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals .
Pharmaceutical Research
In pharmaceutical research, 2-Bromo-5-fluoro-4-methylbenzonitrile is employed as a precursor in the synthesis of various active pharmaceutical ingredients (APIs). Its derivatives are explored for their potential as antitumor and anti-inflammatory agents. The compound’s ability to be transformed into different chemical structures makes it valuable for drug discovery and development .
Material Science
The application of 2-Bromo-5-fluoro-4-methylbenzonitrile in material science is linked to its role in the development of new materials with desirable properties. For instance, its derivatives are used in creating organic nonlinear optical (NLO) materials, which have applications in telecommunications, information processing, and photonics .
Analytical Chemistry
In analytical chemistry, 2-Bromo-5-fluoro-4-methylbenzonitrile can be used as a standard or reference compound in various analytical techniques. Its well-defined structure and properties allow for its use in calibrating instruments and validating analytical methods, ensuring accuracy and precision in chemical analysis .
Environmental Science
This compound’s derivatives are investigated for their environmental applications, particularly in the synthesis of dyes and pigments that are less harmful to the environment. Additionally, its role in the production of agrochemicals like pesticides and herbicides is significant, as it contributes to the development of products with improved safety profiles .
Industrial Applications
2-Bromo-5-fluoro-4-methylbenzonitrile: finds industrial applications as an intermediate in the synthesis of dyes, pigments, and rubber chemicals. Its reactivity and stability under various conditions make it a valuable component in the manufacturing processes of these materials .
Safety And Hazards
properties
IUPAC Name |
2-bromo-5-fluoro-4-methylbenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrFN/c1-5-2-7(9)6(4-11)3-8(5)10/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYIUSPLUNPDMFR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1F)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40652921 |
Source
|
| Record name | 2-Bromo-5-fluoro-4-methylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40652921 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-fluoro-4-methylbenzonitrile | |
CAS RN |
916792-11-5 |
Source
|
| Record name | 2-Bromo-5-fluoro-4-methylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40652921 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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